Cas no 1261547-58-3 (Methyl 5-methoxybenzothiazole-2-acetate)

• Product Name: Methyl 5-methoxybenzothiazole-2-acetate
• CAS No: 1261547-58-3
• MF: C₁₁H₁₁NO₃S
• MW: 237.274941682816
• CID: 4820738
• Update Time: 2025-06-08

Methyl 5-methoxybenzothiazole-2-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-methoxybenzothiazole-2-acetate

• Inchi： 1S/C11H11NO3S/c1-14-7-3-4-9-8(5-7)12-10(16-9)6-11(13)15-2/h3-5H,6H2,1-2H3
• InChI Key： DOFSFVSIKQUUOA-UHFFFAOYSA-N
• SMILES： S1C(CC(=O)OC)=NC2C=C(C=CC1=2)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 262
• XLogP3: 2.2
• Topological Polar Surface Area: 76.7

Additional information on Methyl 5-methoxybenzothiazole-2-acetate

Methyl 5-methoxybenzothiazole-2-acetate: A Comprehensive Overview

Methyl 5-methoxybenzothiazole-2-acetate, also known by its CAS number 1261547-58-3, is a compound of significant interest in the fields of organic chemistry and materials science. This compound belongs to the class of benzothiazole derivatives, which have been extensively studied due to their unique electronic properties and potential applications in various industries. The structure of Methyl 5-methoxybenzothiazole-2-acetate consists of a benzothiazole ring system with a methoxy group at the 5-position and an acetate ester group at the 2-position, making it a versatile building block for further chemical modifications.

The synthesis of Methyl 5-methoxybenzothiazole-2-acetate typically involves multi-step reactions, often starting from readily available benzothiazole derivatives. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and environmental impact. For instance, researchers have explored the use of transition metal catalysts to facilitate the formation of the benzothiazole core, followed by precise functionalization at specific positions to introduce the methoxy and acetate groups. These methods not only enhance the yield but also improve the purity of the final product, making it suitable for high-performance applications.

One of the most promising applications of Methyl 5-methoxybenzothiazole-2-acetate lies in its use as an intermediate in pharmaceutical research. The benzothiazole moiety is known for its ability to interact with various biological targets, such as enzymes and receptors, making it a valuable component in drug design. Recent studies have demonstrated that derivatives of this compound exhibit potent anti-inflammatory and antioxidant activities, suggesting its potential in developing new therapeutic agents. Additionally, the methoxy group at the 5-position enhances the compound's solubility and bioavailability, further enhancing its suitability for pharmacological applications.

In the field of materials science, Methyl 5-methoxybenzothiazole-2-acetate has shown promise as a precursor for advanced materials such as organic semiconductors and light-emitting diodes (OLEDs). The benzothiazole ring system contributes to strong fluorescence properties, which are highly desirable in optoelectronic devices. Researchers have successfully incorporated this compound into polymer matrices to create materials with tailored optical and electronic properties. Furthermore, the acetate ester group provides additional functionality, allowing for further chemical modifications to optimize material performance.

Recent breakthroughs in computational chemistry have also shed light on the electronic structure and reactivity of Methyl 5-methoxybenzothiazole-2-acetate. Advanced quantum mechanical calculations have revealed that the compound exhibits a unique balance between conjugation and steric effects, which influences its reactivity in various chemical transformations. These insights have guided chemists in designing more efficient reaction pathways for synthesizing complex molecules based on this structure.

In conclusion, Methyl 5-methoxybenzothiazole-2-acetate (CAS No. 1261547-58-3) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool in pharmaceutical research, materials science, and organic synthesis. As ongoing research continues to uncover new properties and applications, this compound is poised to play an even more significant role in advancing modern science and technology.